3,5-dimethoxy-N-[(4-methylbenzyl)oxy]benzamide

• IUPAC Name: 3,5-dimethoxy-N-[(4-methylphenyl)methoxy]benzamide
• InChI: InChI=1S/C17H19NO4/c1-12-4-6-13(7-5-12)11-22-18-17(19)14-8-15(20-2)10-16(9-14)21-3/h4-10H,11H2,1-3H3,(H,18,19)
• InChI Key: BELIXGMTDSTZLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CONC(=O)C2=CC(=CC(=C2)OC)OC
• Molecular Formula: C17H19NO4
• Molecular Weight: 301.34 g/mol

Description

3,5-dimethoxy-N-[(4-methylbenzyl)oxy]benzamide, also known as DOB, is a synthetic psychedelic drug that belongs to the amphetamine and phenethylamine classes. DOB is a potent hallucinogen, and its effects can last up to 24 hours. This compound was first synthesized in the 1960s as a potential replacement for LSD, but its use has been limited due to its long-lasting effects and potential side effects.

Mechanism of Action

The mechanism of action of 3,5-dimethoxy-N-[(4-methylbenzyl)oxy]benzamide involves its interaction with the 5-HT2A receptor, which leads to the activation of intracellular signaling pathways and the modulation of neurotransmitter release. This results in altered sensory perception, mood, and cognition. 3,5-dimethoxy-N-[(4-methylbenzyl)oxy]benzamide also has affinity for other receptors, such as dopamine receptors, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
3,5-dimethoxy-N-[(4-methylbenzyl)oxy]benzamide has been shown to produce a range of biochemical and physiological effects, including changes in heart rate, blood pressure, body temperature, and respiration. It also affects the release of neurotransmitters such as serotonin, dopamine, and norepinephrine, which are involved in the regulation of mood, cognition, and perception.

Advantages and Limitations for Lab Experiments

3,5-dimethoxy-N-[(4-methylbenzyl)oxy]benzamide has several advantages for use in laboratory experiments, including its potency and long-lasting effects, which allow for the study of the mechanisms of action of psychedelic drugs over an extended period. However, its potential side effects and long duration of action make it difficult to use in clinical studies with human subjects.

Future Directions

There are several future directions for research on 3,5-dimethoxy-N-[(4-methylbenzyl)oxy]benzamide and other psychedelic drugs. One area of interest is the development of new compounds that have similar effects to 3,5-dimethoxy-N-[(4-methylbenzyl)oxy]benzamide but with fewer side effects and a shorter duration of action. Another area of interest is the study of the therapeutic potential of psychedelic drugs in the treatment of mental health disorders such as depression, anxiety, and PTSD. Finally, research is needed to better understand the long-term effects of psychedelic drug use and to develop strategies to minimize potential harm.

Scientific Research Applications

3,5-dimethoxy-N-[(4-methylbenzyl)oxy]benzamide has been widely used in scientific research to study the mechanisms of action of psychedelic drugs and their effects on the brain. Studies have shown that 3,5-dimethoxy-N-[(4-methylbenzyl)oxy]benzamide acts as a partial agonist at the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. 3,5-dimethoxy-N-[(4-methylbenzyl)oxy]benzamide also has affinity for other serotonin receptors, such as 5-HT1A and 5-HT2C, as well as for dopamine receptors.